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Compound of Interest

Compound Name:

2-(4-

(Dimethylamino)phenyl)acetohydr

azide

Cat. No.: B561346 Get Quote

In-Depth Technical Guide: 2-(4-
(Dimethylamino)phenyl)acetohydrazide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and potential synthesis of 2-(4-(Dimethylamino)phenyl)acetohydrazide. It is intended for an

audience with a technical background in chemistry and pharmacology.

Core Molecular Data
2-(4-(Dimethylamino)phenyl)acetohydrazide is a hydrazide derivative containing a

dimethylamino-substituted phenyl ring. The fundamental molecular characteristics of this

compound are summarized in the table below.
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Property Value

Molecular Formula C₁₀H₁₅N₃O

Molecular Weight 193.25 g/mol

CAS Number 100133-14-0

Canonical SMILES CN(C)C1=CC=C(C=C1)CC(=O)NN

InChI Key Not readily available

Appearance Solid (predicted)

Storage Temperature 2-8°C

Molecular Structure
The molecular structure of 2-(4-(Dimethylamino)phenyl)acetohydrazide consists of a central

acetohydrazide functional group, which is attached to a phenyl ring at the alpha-carbon. The

phenyl ring is substituted at the para-position with a dimethylamino group.

Caption: 2D representation of 2-(4-(Dimethylamino)phenyl)acetohydrazide.

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 2-(4-
(Dimethylamino)phenyl)acetohydrazide is not readily available in the surveyed literature, a

general and widely applicable method for the synthesis of acetohydrazide derivatives from their

corresponding esters can be adapted. The following protocol for the synthesis of 2-

acetylhydrazono-2-phenylacetohydrazide serves as a representative example.[1]

Synthesis of a Phenylacetohydrazide Derivative

This protocol describes the synthesis of a phenylacetohydrazide derivative via the

hydrazinolysis of a phenylglyoxylic acid ethyl ester derivative.[1]

Materials:

Phenylglyoxylic acid ethyl ester 2-acetylhydrazone (0.1 mol)[1]
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Ethanol (100 ml)[1]

Hydrazine hydrate (0.1 mol)[1]

Petrol ether (for recrystallization)[1]

Procedure:

Dissolve 23.4 g (0.1 mol) of phenylglyoxylic acid ethyl ester 2-acetylhydrazone in 100 ml of

ethanol in a flask equipped with a stirrer and a reflux condenser.[1]

Slowly add 7.5 g (0.1 mol) of hydrazine hydrate to the solution from a dropping funnel over a

period of 30 minutes.[1]

Maintain the temperature of the reaction mixture at 25–30°C for two hours.[1]

Distill off a portion of the solvent under reduced pressure.[1]

Cool the remaining solution in an ice water bath until white crystals precipitate.[1]

Collect the crystals by filtration. The reported yield for 2-acetylhydrazono-2-

phenylacetohydrazide is 87.3%.[1]

Recrystallize the product from petrol ether to obtain single crystals suitable for analysis.[1]

Potential Biological Activity and Signaling Pathways
The 4-(dimethylamino)phenyl moiety is a structural feature found in a number of compounds

investigated for their anticancer properties.[2] For instance, the activated metabolite of

banoxantrone, which contains a similar structural motif, has been shown to act as a

topoisomerase II inhibitor and induce cell cycle arrest.[3] Topoisomerase II is a crucial enzyme

involved in DNA replication and transcription. Its inhibition leads to DNA damage and

subsequently triggers apoptosis (programmed cell death) in cancer cells.

The following diagram illustrates a potential logical workflow of how a compound containing a

4-(dimethylamino)phenyl group might exert its anticancer effects through the inhibition of

Topoisomerase II.
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Caption: Potential mechanism of action via Topoisomerase II inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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